Cas no 2172629-90-0 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-2-methylbenzoic acid)

• Product Name: 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-2-methylbenzoic acid
• CAS No: 2172629-90-0
• MF: C₂₇H₂₄N₂O₅
• MW: 456.489867210388
• CID: 6080076
• PubChem ID: 165879210
• Update Time: 2025-06-18

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-2-methylbenzoic acid
• EN300-1480063
• 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]-2-methylbenzoic acid
• 2172629-90-0

• Inchi： 1S/C27H24N2O5/c1-17-18(26(31)32)12-6-13-24(17)29-25(30)14-7-15-28-27(33)34-16-23-21-10-4-2-8-19(21)20-9-3-5-11-22(20)23/h2-14,23H,15-16H2,1H3,(H,28,33)(H,29,30)(H,31,32)/b14-7+
• InChI Key： DVHGHNMTSCBXPL-VGOFMYFVSA-N
• SMILES： O(C(NC/C=C/C(NC1C=CC=C(C(=O)O)C=1C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 456.16852187g/mol
• Monoisotopic Mass: 456.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-2-methylbenzoic acid

Introduction to 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-2-methylbenzoic Acid (CAS No. 2172629-90-0)

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-2-methylbenzoic acid, identified by its CAS number 2172629-90-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a benzoic acid moiety linked to an amino group and a butenamido side chain. The presence of a 9H-fluoren-9-ylmethoxycarbonyl group further enhances its molecular complexity, making it a subject of interest for synthetic chemists and medicinal chemists alike.

The structural features of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-2-methylbenzoic acid contribute to its potential biological activity. The benzoic acid core is well-known for its role in various pharmacological applications, while the butenamido side chain introduces additional functional properties that can influence interactions with biological targets. The fluorenylmethoxycarbonyl (Fmoc) group is particularly noteworthy, as it is commonly used in peptide synthesis and can serve as a protecting group for amino acids. This makes the compound a valuable intermediate in the synthesis of more complex peptides and proteins.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The unique structural composition of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-2-methylbenzoic acid positions it as a promising candidate for further investigation in these areas. For instance, studies have suggested that compounds containing the benzoic acid moiety may exhibit anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, the presence of an amino group and a butenamido side chain could facilitate interactions with receptors or enzymes involved in cellular signaling pathways.

The potential applications of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-2-methylbenzoic acid extend beyond its use as an intermediate in peptide synthesis. Research has indicated that this compound may possess inherent biological activity due to its structural features. For example, the fluorenylmethoxycarbonyl group can enhance the solubility and stability of bioactive molecules, making it an attractive modification for drug candidates. Furthermore, the benzoic acid core is known to interact with various biological targets, including nuclear receptors and cell surface receptors, which are critical for mediating cellular responses.

One of the most compelling aspects of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-2-methylbenzoic acid is its potential role in the development of targeted therapies. By modifying specific regions of its molecular structure, researchers can fine-tune its interactions with biological targets to achieve desired pharmacological effects. This flexibility makes it a valuable tool for drug discovery and development. Moreover, the compound's ability to undergo further chemical modifications allows for the creation of derivatives with enhanced potency and selectivity. Such derivatives could be particularly useful in treating diseases where precise targeting is essential.

The synthesis of 3-4-({(9H-fluoren-9-ylmethoxycarbonyl}amino)butenamido)-methylbenzoic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the fluorenylmethoxycarbonyl group necessitates specialized synthetic techniques, such as peptide coupling reactions, which are well-established in organic chemistry. These techniques ensure that the Fmoc group is properly incorporated into the molecule without compromising its integrity.

In conclusion, 3-(4-{[(9H-fluoren-9-yloxycarbonyl)amino]butenoylamino}-methyl)benzoic acid (CAS No. 2172629-90-0) represents a significant advancement in pharmaceutical research due to its complex structure and potential biological activity. Its unique combination of functional groups makes it a versatile intermediate for synthesizing more complex molecules with therapeutic applications. As research continues to uncover new ways to leverage this compound's properties, it is likely to play an increasingly important role in the development of novel treatments for various diseases.